Cas no 4519-36-2 (trimethyl(p-methylbenzyl)ammonium chloride)

trimethyl(p-methylbenzyl)ammonium chloride structure
4519-36-2 structure
Product Name:trimethyl(p-methylbenzyl)ammonium chloride
CAS No:4519-36-2
MF:C11H18ClN
MW:199.720322132111
CID:929840
PubChem ID:12383100
Update Time:2025-04-19

trimethyl(p-methylbenzyl)ammonium chloride Chemical and Physical Properties

Names and Identifiers

    • trimethyl(p-methylbenzyl)ammonium chloride
    • trimethyl-[(4-methylphenyl)methyl]azanium,chloride
    • (4-methylbenzyl)-trimethylammonium chloride
    • AG-F-57429
    • CTK1D8035
    • Methochlorid des Dimethyl-(4-methyl-benzyl)-a
    • NSC89748
    • p-methylbenzyltrimethylammonium chloride
    • Trimethyl-(4-methyl-benzyl)-ammonium, Chlorid
    • trimethyl-(4-methyl-benzyl)-ammonium, chloride
    • trimethyl[(4-methylphenyl)methyl]azanium chloride
    • Trimethyl-p-methylbenzylammoniumchlorid
    • 4519-36-2
    • p-Methylbenzyl- trimethylammonium-Chlorid
    • Benzenemethanaminium, N,N,N,4-tetramethyl-, chloride (1:1)
    • SCHEMBL6772823
    • DTXSID40884083
    • NSC-89748
    • NS00045809
    • Inchi: 1S/C11H18N.ClH/c1-10-5-7-11(8-6-10)9-12(2,3)4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
    • InChI Key: PMDRJZUQYMFWSP-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C)(C)(C)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 180.972
  • Monoisotopic Mass: 199.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: -0.79480
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